Cas no 1784007-38-0 (2-bromo-4-(morpholin-2-yl)phenol)

• Product Name: 2-bromo-4-(morpholin-2-yl)phenol
• CAS No: 1784007-38-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5948896
• PubChem ID: 82623546
• Update Time: 2025-06-12

2-bromo-4-(morpholin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(morpholin-2-yl)phenol
• EN300-1907290
• 1784007-38-0

• Inchi： 1S/C10H12BrNO2/c11-8-5-7(1-2-9(8)13)10-6-12-3-4-14-10/h1-2,5,10,12-13H,3-4,6H2
• InChI Key： TWXVSVZMQHAMRG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNCCO1)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-bromo-4-(morpholin-2-yl)phenol

Introduction to 2-Bromo-4-(Morpholin-2-yl)Phenol (CAS No. 1784007-38-0)

2-Bromo-4-(morpholin-2-yl)phenol (CAS No. 1784007-38-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in drug discovery, organic synthesis, and material science. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-bromo-4-(morpholin-2-yl)phenol.

The molecular formula of 2-bromo-4-(morpholin-2-yl)phenol is C₁₁H₁₃BrNO₂, and it has a molecular weight of 265.13 g/mol. The compound consists of a phenolic hydroxyl group (-OH), a bromine atom (-Br), and a morpholine ring, which collectively contribute to its unique chemical and biological properties. The presence of the bromine atom and the morpholine ring makes it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 2-bromo-4-(morpholin-2-yl)phenol is typically a white to off-white solid with a melting point ranging from 95 to 98°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 2-bromo-4-(morpholin-2-yl)phenol can be achieved through several methods. One common approach involves the reaction of 4-hydroxybenzaldehyde with morpholine to form the corresponding imine, followed by bromination using bromine or N-bromosuccinimide (NBS). Another method involves the direct bromination of 4-(morpholin-2-yl)phenol using bromine or other brominating agents. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

2-Bromo-4-(morpholin-2-yl)phenol has shown promising biological activities in various studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties, suggesting potential applications in treating inflammatory diseases.

In the field of drug discovery, 2-bromo-4-(morpholin-2-yl)phenol serves as a valuable starting material for the synthesis of more complex drug candidates. Its structural features allow for easy functionalization and modification, enabling researchers to develop compounds with enhanced potency and selectivity. For example, derivatives of this compound have been synthesized and tested for their antiviral activities against various pathogens, including influenza viruses and coronaviruses.

Beyond its pharmaceutical applications, 2-bromo-4-(morpholin-2-yl)phenol has also found use in material science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and luminescent materials. Recent studies have explored its potential in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of 2-bromo-4-(morpholin-2-yl)phenol is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are actively investigating eco-friendly synthetic methods to reduce the environmental footprint associated with the production of this compound.

In conclusion, 2-bromo-4-(morpholin-2-yl)phenol (CAS No. 1784007-38-0) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and material science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound in scientific advancements is likely to grow.